Cas no 1916723-31-3 (N-[(3-hydroxyoxolan-3-yl)methyl]-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-[(3-hydroxyoxolan-3-yl)methyl]-2-(2-methoxyphenoxy)acetamide
• CAS No: 1916723-31-3
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 5766138
• PubChem ID: 103849523
• Update Time: 2025-06-08

N-[(3-hydroxyoxolan-3-yl)methyl]-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-((3-hydroxytetrahydrofuran-3-yl)methyl)-2-(2-methoxyphenoxy)acetamide
• AKOS026696959
• Z1516018435
• 1916723-31-3
• N-[(3-hydroxyoxolan-3-yl)methyl]-2-(2-methoxyphenoxy)acetamide
• F6556-2643

• Inchi： 1S/C14H19NO5/c1-18-11-4-2-3-5-12(11)20-8-13(16)15-9-14(17)6-7-19-10-14/h2-5,17H,6-10H2,1H3,(H,15,16)
• InChI Key： PZVRHHLYFAWBRQ-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(COC2C=CC=CC=2OC)=O)(C1)O

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-[(3-hydroxyoxolan-3-yl)methyl]-2-(2-methoxyphenoxy)acetamide

Introduction to N-[(3-hydroxyoxolan-3-yl)methyl]-2-(2-methoxyphenoxy)acetamide (CAS No. 1916723-31-3)

N-[(3-hydroxyoxolan-3-yl)methyl]-2-(2-methoxyphenoxy)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1916723-31-3, represents a novel molecular entity with a unique structural framework that has implications for various therapeutic applications. The presence of multiple functional groups, including hydroxyl, methoxy, and amide moieties, makes this compound a versatile candidate for further chemical manipulation and biological evaluation.

The structural complexity of N-[(3-hydroxyoxolan-3-yl)methyl]-2-(2-methoxyphenoxy)acetamide is a testament to the ingenuity of modern synthetic chemistry. The compound features a cyclohexanone ring substituted with a hydroxyl group at the 3-position, which is further connected to a methyl group through an amide linkage. This core structure is then appended with a phenoxy group at the 2-position of the acetamide moiety, introducing additional layers of chemical reactivity and potential biological activity. Such structural motifs are often explored in the development of new drugs due to their ability to interact with biological targets in multiple ways.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with inflammation, pain, and neurodegenerative diseases. The unique structural features of N-[(3-hydroxyoxolan-3-yl)methyl]-2-(2-methoxyphenoxy)acetamide make it an attractive candidate for such investigations. Specifically, the hydroxyl group and the phenoxy moiety can serve as hydrogen bond donors or acceptors, respectively, which is crucial for binding to biological targets such as enzymes or receptors. Additionally, the amide group provides a site for further derivatization, allowing chemists to fine-tune the properties of the compound for specific applications.

One of the most promising areas of research involving N-[(3-hydroxyoxolan-3-yl)methyl]-2-(2-methoxyphenoxy)acetamide is its potential as an anti-inflammatory agent. Inflammation is a complex biological process that involves the release of various mediators and signaling molecules. Many anti-inflammatory drugs work by inhibiting key enzymes or receptors involved in this process. The structural features of this compound suggest that it may be able to interact with inflammatory pathways by modulating the activity of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Preliminary studies have shown that derivatives of similar structures exhibit anti-inflammatory effects in vitro, providing a strong rationale for further investigation.

Another area of interest is the potential application of N-[(3-hydroxyoxlan-3-yl)methyl]-2-(2-methoxyphenoxy)acetamide in pain management. Pain perception involves complex neural pathways and can be influenced by various neurotransmitters and receptors. The compound's ability to interact with multiple functional groups suggests that it may be able to modulate pain signals at multiple levels. For instance, the hydroxyl group could potentially interact with opioid receptors, while the phenoxy moiety might influence non-opioid pain pathways. This dual mechanism of action could make the compound an effective analgesic agent, particularly for conditions where traditional pain medications are less effective.

The synthesis of N-[(3-hydroxyoxlan-3-yl)methyl]-2-(2-methoxyphenoxy)acetamide presents several challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. One key aspect of its synthesis involves the formation of the cyclohexanone ring with a hydroxyl group at the 3-position. This can be achieved through various chemical reactions, such as oxidation or reduction of precursor molecules. Once this core structure is established, subsequent functionalization steps can be carried out to introduce the methyl group via an amide linkage and the phenoxy group at the 2-position.

In addition to its potential therapeutic applications, N-[(3-hydroxyoxlan-3-yl)methyl]-2-(2-methoxyphenoxy)acetamide may also find utility in other areas of research. For example, its unique structural features make it a valuable scaffold for developing new chemical probes that can be used to study biological pathways in detail. By incorporating labeled versions of this compound into experimental systems, researchers can gain insights into how different molecules interact with their targets and how these interactions influence cellular processes.

The future prospects for N-[(3-hydroxyoxlan-3-ytl)methyl]-2-(2-methoxyphenoxy)acetamide are bright, given its promising biological activities and synthetic accessibility. As more research is conducted into this compound and its derivatives, it is likely that new therapeutic applications will be discovered. Furthermore, advances in computational chemistry and drug design technologies may help streamline the process of developing new derivatives with improved properties. This could lead to faster development cycles and more effective treatments for various diseases.

In conclusion, N-[(3-hydroxyoxolan-3-yl)methyl]-2-(2-methoxyphenoxy)acetamide (CAS No.1916723-31-3) is a fascinating organic compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features make it an attractive candidate for further research into anti-inflammatory and analgesic therapies. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing new treatments for human diseases.